7-bromo-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 7-bromopyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C8H5BrN2O/c9-6-1-2-7-10-4-3-8(12)11(7)5-6/h1-5H
• InChI Key: DYXIWCORFSTEHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CC(=O)N2C=C1Br
• Molecular Formula: C8H5BrN2O
• DSSTOX Substance ID: DTXSID90631509
• Molecular Weight: 225.04 g/mol
• CAS RN: 23536-76-7

Description

7-Bromo-4H-pyrido[1,2-a]pyrimidin-4-one (7-BPP) is a heterocyclic compound that has recently been studied for its potential applications in the fields of biochemistry and physiology. 7-BPP has been shown to possess a variety of biological activities, such as anti-inflammatory, anti-cancer, and anti-oxidant effects. In addition, 7-BPP has been found to possess a variety of biochemical and physiological effects, including the inhibition of cyclooxygenase-2 (COX-2) and the activation of nuclear factor-kappa B (NF-κB). 7-BPP has also been studied for its potential use in laboratory experiments, as well as its potential to be used in the development of new drugs.

Scientific Research Applications

Synthesis and Structural Studies

• 7-bromo-4H-pyrido[1,2-a]pyrimidin-4-one and related compounds have been synthesized using various methods, including thermal cyclization and decarboxylation processes. These compounds have been structurally characterized through NMR and other spectroscopic techniques, highlighting their potential in chemical research (Molnár, Faigl, Podányi, Finta, Balázs, & Hermecz, 2009).

Potential in Organic Synthesis and Medicinal Chemistry

• The reactivity of halogenated 4H-pyrido[1,2-a]pyrimidin-4-ones like this compound in organic synthesis has been explored. These compounds have shown interesting behaviors in reactions such as amination with sodium azide, suggesting potential uses in the development of novel synthetic pathways and medicinal chemistry (Bitter, Tóth, Szöllősy, Hermecz, & Meszaros, 1985).

Application in Kinase Inhibition and Biological Activity

• Certain derivatives of pyrido[1,2-a]pyrimidin-4-one, including those with bromo substitutions, have been evaluated for their inhibitory activity against serine/threonine kinases. This showcases their potential in the development of new therapeutic agents targeting specific kinases (Deau, Loidreau, Marchand, Nourrisson, Loaëc, Meijer, Levacher, & Besson, 2013).

Investigations in Nucleophilic Substitution Reactions

• Studies on pyrido[1,2-a]pyrimidin-4-ones have also included research on nucleophilic substitution reactions. This adds to the understanding of the chemical behavior of these compounds under various conditions, enhancing their utility in synthetic organic chemistry (Szabo, Crozet, & Vanelle, 2008).

Contribution to Antimicrobial Research

• Some pyrido[1,2-a]pyrimidin-4-one derivatives have been synthesized and tested for antimicrobial activities. This illustrates their potential application in the development of new antimicrobial agents, contributing to the field of pharmaceuticals and medicinal chemistry (Farghaly & Hassaneen, 2013).

Role in Understanding Biological Mechanisms

• Research involving this compound and its derivatives extends into understanding their biochemical properties and effects on biological systems, such as their impact on DNA-directed and RNA-directed synthesis, highlighting their significance in molecular biology (Brdar & Reich, 2008).